Cas no 2228680-56-4 (1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228680-56-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5570441
• PubChem ID: 165616878
• Update Time: 2025-05-20

1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1821018
• 1-[3-(dimethylamino)phenyl]-3-oxocyclobutane-1-carbonitrile
• 2228680-56-4
• 1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C13H14N2O/c1-15(2)11-5-3-4-10(6-11)13(9-14)7-12(16)8-13/h3-6H,7-8H2,1-2H3
• InChI Key： YKLCTIJZDKGPKC-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC=C(C=2)N(C)C)C1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile

1-3-(Dimethylamino)phenyl-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2228680-56-4, known as 1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclobutane ring system, a keto group, and a cyano group. These functional groups contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging innovative methodologies such as ring-closing metathesis and microbial biotransformations. These techniques not only enhance the efficiency of synthesis but also pave the way for exploring its potential in drug discovery. The integration of computational chemistry tools, such as docking simulations and molecular dynamics studies, has further elucidated its interaction with biological targets, making it a promising candidate for therapeutic interventions.

The structural uniqueness of 1-3-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile lies in its ability to adopt multiple conformations due to the flexibility of the cyclobutane ring. This property is particularly advantageous in drug design, where conformational flexibility can enhance binding affinity to target proteins. Recent studies have demonstrated its potential as a lead compound in the development of agents targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulation of specific neuronal pathways is crucial.

In addition to its pharmaceutical applications, this compound has shown promise in the realm of advanced materials. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a precursor for novel catalysts. For instance, recent research highlights its role in accelerating the catalytic cycles of reactions involving C-H activation, a key process in organic synthesis.

The synthesis of 1-3-(dimethylamino)phenyl-3-Oxocyclobutane-1-Carbonitrile involves a multi-step process that begins with the preparation of intermediate compounds. The incorporation of the dimethylamino group onto the aromatic ring is typically achieved through nucleophilic substitution or coupling reactions. Subsequent oxidation steps introduce the ketone functionality, while cyano groups are appended via nucleophilic addition or displacement reactions. The optimization of these steps has significantly improved yield and purity, making large-scale production feasible.

From an environmental standpoint, the compound exhibits favorable biodegradation characteristics under aerobic conditions, reducing concerns related to ecological impact. Its stability under physiological conditions also enhances its suitability for pharmacological applications, where prolonged half-life is often desired.

In conclusion, 1-3-(dimethylamino)phenyl-3-Oxocyclobutane-1-Carbonitrile stands at the forefront of modern chemical innovation. Its versatile structure and promising biological profile position it as a valuable asset in both therapeutic development and materials science. As research continues to unravel its full potential, this compound is poised to make significant contributions across diverse scientific domains.